BE“GHE Foundational & Exploratory

Check Availability & Pricing

Triphenylaluminum: A Comprehensive Technical
Guide to Hazards and Safety

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aluminum, triphenyl-

Cat. No.: B1628552

For researchers, scientists, and drug development professionals, understanding the inherent
risks and proper handling protocols for highly reactive reagents is paramount.
Triphenylaluminum ((CeHs)sAl), a powerful Lewis acid and versatile reagent in organic
synthesis, falls squarely into this category.[1][2] This guide provides an in-depth overview of the
hazards associated with triphenylaluminum and outlines essential safety precautions and
handling procedures to ensure its safe use in a laboratory setting.

Physicochemical Properties and Hazard Profile

Triphenylaluminum is a white crystalline solid that is highly reactive, particularly with water and
air.[1][3] Its utility as a reagent is directly linked to its hazardous nature, necessitating stringent
safety measures.

Quantitative Data Summary

The following tables summarize the key physicochemical properties and hazard classifications
for triphenylaluminum.
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Property Value Source
Molecular Formula CisHisAl [2][4]
Molecular Weight 258.29 g/mol [2]
Melting Point 237 °C [2][4]
Boiling Point 245 °C [3]
Flash Point 17 °C [2][4]
Density 0.868 g/mL at 25 °C [2][4]
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Hazard .
. Code Description Source
Classification

- Highly flammable
Flammable Liquids H225 o [3]1[5]
liquid and vapor

Catches fire
Pyrophoric Solids H250 spontaneously if [31[5]
exposed to air

o In contact with water
Substances which in
] releases flammable
contact with water, H260 ] [31[5]
] gases which may
emit flammable gases o
ignite spontaneously

Causes severe skin

Skin
) o H314 burns and eye [315]
Corrosion/Irritation
damage
Serious Eye Causes serious eye
o H318 [3]1[5]
Damage/Eye lrritation damage
Irritating to the Irritating to the
) R37 _ [4]
respiratory system respiratory system

Harmful to aquatic
organisms, may cause
R52/53 long-term adverse [4]

effects in the aquatic

Harmful to aquatic

organisms

environment

Reactivity and Hazards
The primary hazards of triphenylaluminum stem from its extreme reactivity.
o Pyrophoricity: Triphenylaluminum is pyrophoric, meaning it can ignite spontaneously upon

contact with air.[3][5] This necessitates handling under an inert atmosphere (e.g., nitrogen or
argon).[3]
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o Water Reactivity: It reacts violently with water and protic solvents, releasing flammable gases
that can ignite.[2][3] This reaction is exothermic and can be explosive.

o Corrosivity: Triphenylaluminum is corrosive and can cause severe burns to the skin and eyes
upon contact.[3][4][5]

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is critical when working with triphenylaluminum. The
following procedures are based on established laboratory practices.

General Handling Precautions

 Inert Atmosphere: All operations involving triphenylaluminum must be conducted in a
glovebox or under a positive pressure of an inert gas like nitrogen or argon.[6] All glassware
must be thoroughly dried, often by flame-drying under a stream of inert gas, before use.[6]

o Personal Protective Equipment (PPE): Always wear suitable protective clothing, chemical-
resistant gloves, and eye/face protection (safety glasses and a face shield).[4]

» Ventilation: Work in a well-ventilated area, preferably within a fume hood, to avoid inhalation
of any dust or fumes.[7]

Storage

» Store triphenylaluminum in a tightly closed container under an inert atmosphere.

» Keep itin a cool, dry, and well-ventilated area away from sources of ignition, water, and
incompatible materials.[4]

Spill Management

In the event of a spill, immediate and appropriate action is crucial.
e Evacuate: Evacuate all non-essential personnel from the immediate area.

o Ventilate: Ensure the area is well-ventilated.
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o Containment: If the spill is small and manageable, cover it with a dry, inert absorbent material
such as sand, dry lime, or soda ash. Do not use water or combustible materials.

o Collection: Carefully collect the absorbed material into a dry, covered container for disposal.

o Decontamination: Decontaminate the spill area with a suitable solvent, followed by washing
with soap and water, ensuring all residues are removed.

Emergency Procedures
Fire Extinguishing

e Do NOT use water, carbon dioxide, or halogenated extinguishing agents.

e Use a Class D fire extinguisher (for combustible metals) or dry chemical powder. Dry sand
can also be used to smother the fire.[4]

First Aid

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek immediate medical attention.[7]

e Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.

Visualizing Workflows and Reactions

To further clarify the safety protocols and chemical hazards, the following diagrams illustrate
key processes.
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Triphenylaluminum Spill Response Workflow
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Caption: Workflow for responding to a triphenylaluminum spill.
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Hazardous Reactions of Triphenylaluminum
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Caption: Hazardous reactions of triphenylaluminum with water and air.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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